Cas no 6032-92-4 (L-ribo-Hexose,2,6-dideoxy-3-C-methyl-)

L-ribo-Hexose,2,6-dideoxy-3-C-methyl- structure
6032-92-4 structure
Product Name:L-ribo-Hexose,2,6-dideoxy-3-C-methyl-
CAS No:6032-92-4
MF:C7H14O4
MW:162.183662891388
CID:509530
PubChem ID:169005
Update Time:2025-04-19

L-ribo-Hexose,2,6-dideoxy-3-C-methyl- Chemical and Physical Properties

Names and Identifiers

    • L-ribo-Hexose,2,6-dideoxy-3-C-methyl-
    • 2,6-Dideoxy-3-C-methyl-L-ribo-hexopyranose
    • mycarose
    • (2S,3S)-2-Hydroxy-nonadecan-1,2,3-tricarbonsaeure
    • (2S,3S)-2-Hydroxy-nonadecan-1,2,3-tricarbonsaeure (Agaricinsaeure)
    • 3-methyl-L-ribo-2,6-dideoxy-hexose
    • 3-Methyl-L-ribo-2,6-didesoxy-hexose
    • 6-deoxy-L-mannonic acid-4-lactone
    • Agaric acid
    • Agaricic acid
    • Agaricinic acid
    • Agaricinsaeure
    • Laricic ac
    • Lr-2-Hydroxy-nonadecan-1,2rF,3cF-tricarbonsaeure
    • L-rhamnono-1,4-lactone
    • L-Rhamnonsaeure-4-lacton
    • L-ribo-3,4,5-Trihydroxy-3-methyl-hexanal
    • 2,6-dideoxy-3-c-methyl-l-ribohexose
    • 2,6-Dideoxy-3-C-methyl-ribo-hexose
    • AKOS040753173
    • (3R,4S,5S)-3,4,5-trihydroxy-3-methylhexanal
    • DTXSID30975732
    • UNII-21MJV8677V
    • UNII-I71I3DG1W1
    • 2,6-Dideoxy-3-C-methyl-lyxo-hexose
    • Ribo-hexose, 2,6-dideoxy-3-C-methyl-
    • 2,6-Dideoxy-3-C-methylhexose
    • CHEBI:31010
    • Q27114061
    • 3-Epi-axenose
    • Mycarose, (+/-)-
    • SCHEMBL489381
    • 2,6-dideoxy-3-C-methyl-L-ribo-hexose
    • 21MJV8677V
    • 6032-92-4
    • L-ribo-Hexose, 2,6-dideoxy-3-C-methyl-
    • MYCAROSE [MI]
    • Mycarose DL- form [MI]
    • Mycarose, DL-
    • 92345-04-5
    • I71I3DG1W1
    • Inchi: 1S/C7H14O4/c1-5(9)6(10)7(2,11)3-4-8/h4-6,9-11H,3H2,1-2H3/t5-,6-,7+/m0/s1
    • InChI Key: JYAQWANEOPJVEY-LYFYHCNISA-N
    • SMILES: O[C@](C)(CC=O)[C@H]([C@H](C)O)O

Computed Properties

  • Exact Mass: 162.08922
  • Monoisotopic Mass: 162.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.76
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